Cas no 946314-35-8 (3-chloro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide)

3-Chloro-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide is a heterocyclic compound featuring a furan-substituted pyridazinone core linked to a chloro-substituted benzamide moiety. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for developing bioactive molecules. The presence of the furan ring and pyridazinone group may confer selective binding properties, while the chloro-benzamide fragment could enhance stability and interaction with biological targets. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies in drug discovery. The compound’s synthetic versatility allows for further derivatization, enabling exploration of its pharmacological potential. Strict quality control ensures high purity, making it a reliable candidate for research applications.
3-chloro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide structure
946314-35-8 structure
Product Name:3-chloro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide
CAS No:946314-35-8
MF:C17H14ClN3O3
MW:343.764362812042
CID:6117745
PubChem ID:16905490
Update Time:2025-06-14

3-chloro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide
    • 3-chloro-N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]benzamide
    • Benzamide, 3-chloro-N-[2-[3-(2-furanyl)-6-oxo-1(6H)-pyridazinyl]ethyl]-
    • 3-chloro-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide
    • AKOS024641974
    • 946314-35-8
    • 3-chloro-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide
    • F2340-0028
    • Inchi: 1S/C17H14ClN3O3/c18-13-4-1-3-12(11-13)17(23)19-8-9-21-16(22)7-6-14(20-21)15-5-2-10-24-15/h1-7,10-11H,8-9H2,(H,19,23)
    • InChI Key: OPQWFYZQLAYNJZ-UHFFFAOYSA-N
    • SMILES: C(NCCN1N=C(C2=CC=CO2)C=CC1=O)(=O)C1=CC=CC(Cl)=C1

Computed Properties

  • Exact Mass: 343.0723690g/mol
  • Monoisotopic Mass: 343.0723690g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 549
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 74.9Ų

Experimental Properties

  • Density: 1.36±0.1 g/cm3(Predicted)
  • pka: 13.72±0.46(Predicted)

3-chloro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide Pricemore >>

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3-chloro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide Related Literature

Additional information on 3-chloro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide

Comprehensive Overview of 3-chloro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide (CAS No. 946314-35-8)

The compound 3-chloro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide (CAS No. 946314-35-8) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With its unique combination of a furan ring, a pyridazine core, and a benzamide moiety, this compound exhibits potential applications in drug discovery and development. Researchers are particularly interested in its pharmacological properties, which may include anti-inflammatory, antimicrobial, or enzyme-inhibitory effects, though further studies are required to confirm these hypotheses.

In recent years, the demand for novel heterocyclic compounds like 3-chloro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide has surged due to their versatility in addressing unmet medical needs. The integration of a furan-2-yl group into the structure is particularly noteworthy, as furan derivatives are known for their bioactivity in various therapeutic areas. This compound’s CAS No. 946314-35-8 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and patent filings.

The synthesis of 3-chloro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide involves multi-step organic reactions, often requiring careful optimization to achieve high yields and purity. The presence of the chloro substituent on the benzamide ring adds to its reactivity, making it a valuable intermediate for further derivatization. This aligns with the growing trend in structure-activity relationship (SAR) studies, where small modifications to the molecular scaffold can lead to significant changes in biological activity.

From an industrial perspective, the compound’s potential as a pharmaceutical intermediate has sparked interest among manufacturers specializing in custom synthesis and contract research organizations (CROs). Its pyridazine core is a recurring motif in drugs targeting central nervous system (CNS) disorders and metabolic diseases, which are among the most searched topics in AI-driven drug discovery platforms. This connection to high-demand therapeutic areas enhances its relevance in current research trends.

Another key aspect of 3-chloro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide is its potential role in green chemistry initiatives. Researchers are exploring eco-friendly synthetic routes to minimize waste and reduce the environmental impact of chemical production. This aligns with global efforts to promote sustainable pharmaceutical manufacturing, a topic frequently discussed in academic and industrial forums.

In summary, 3-chloro-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide (CAS No. 946314-35-8) represents a promising candidate for further investigation in drug development. Its unique structural features, combined with the growing interest in heterocyclic chemistry and targeted therapies, position it as a compound of significant scientific and commercial value. As research progresses, this molecule may unlock new opportunities in addressing complex health challenges, making it a focal point for both academia and industry.

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